AbstractThe genesis of the EU initiative of cross-border carbon tax on imported carbon-intensive products is analyzed. An assessment of the positions of the EU countries in relation to this initiative has been given, and the evolution of these positions over the past 25 years has been traced. An analysis has been made of the tactics of France, as the main supporter of the cross-border carbon tax, used to promote this tax on the EU agenda during a number of presidencies, from J. Chirac to E. Macron. The link between the UN climate negotiation process and the EU’s position on the cross-border carbon tax has been clarified. Particular attention was paid to the analysis of the early versions of the EU cross-border carbon tax, which preceded the current version of this initiative, and a comparative study of these versions by the basic parameters of carbon taxation has been conducted.

AbstractAgainst the backdrop of the development of the modern cold wars, the problem of resolving regional armed conflicts remains highly topical. The authors of this article aim to identify patterns in the development of outbreaks of organized violence and counteracting them in modern conditions using the example of the situation in northern Africa and the Middle East. Methodologically, this publication is an attempt to update a number of theoretical provisions of conflictology with account for newly emerging realities. Particular attention is paid to the trend of nationalizing conflict resolution, that is, its management by the authorities and security forces of the country of origin of the conflict. This process, with the identification of common and distinctive patterns, is analyzed by the example of the situation in Syria, Iraq, Libya, Mali, and Afghanistan. The question is raised about the practical relationship between the development of armed conflicts and confrontations with the participation of the Euro–Atlantic community and Russia and the United States, a group of its partner states, and China. Conclusions are formulated about possible ways to overcome outbreaks of organized violence, including with the participation of external forces, in the realities of the newly emerging world order.

AbstractThe Russian special military operation in Ukraine has become a serious challenge to dialogue between Moscow and Washington on issues of strategic stability. Meanwhile, this dialogue is extremely important in the context of the ongoing strategic arms race (nuclear and non-nuclear) and shifts in the balance of strategic forces as a result of the rise of China. The United States and Russia may simply not have enough time to work out an agreement on the reduction of strategic arms to replace the START-3 Treaty, which expires in less than four years.

AbstractFeatures of armed conflicts at the beginning of the 21st century are discussed through the prism of the theory of asymmetric conflict. Within the framework of this theory, basic and accompanying asymmetries are distinguished, which determine the reasons for the political, rather than military, defeat of developed countries in wars against relatively weak opponents. At the beginning of the 21st century, most armed conflicts have pronounced signs of multiple asymmetries that affect the course and outcome of conflicts. On the basis of the theory, several important aspects can be distinguished that should be taken into account by the military and politicians when planning and conducting military operations. Among them are the legitimacy of military operations from the point of view of international law, neutralization of antiwar sentiments, minimization of losses of military personnel, and ensuring the safety of the population in the war zone. Foreign analytics is characterized by a focus on the reasons for the failures of the United States and other Western countries in military operations in Afghanistan, Iraq, Libya, and Syria. Among the reasons for the failures are a lack of understanding of the culture and characteristics of the countries where hostilities are conducted, the regime of occupation, and attempts at nation-building. Some foreign experts note that the Russian Federation is much more successful in participating in asymmetric conflicts of the 21st century. Among Russian military experts, there is a noticeable interest in developing an “asymmetric war” strategy in the framework of the geopolitical confrontation with the countries of the West. The tendency toward developing noncontact methods of warfare and the involvement of private military companies and toward neutralizing antiwar sentiments and minimizing losses of military personnel has a universal character. At the same time, the problem of the nonselectivity of such methods of warfare and their compliance with international law is becoming more and more acute. The theory of asymmetric conflict is a theory of international relations, the main assumptions of which are useful for politicians and the military to consider when deciding on the start of hostilities and the possibility of achieving political goals by military means, and not just for finding victorious strategies in asymmetric conflicts.

AbstractThis article is a preliminary publication about a jewelry hoard found in the vicinity of the fortified settlement of Staraya Ryazan’ in 2021. The items of the hoard are described, the circumstances of its finding and characteristics of the site are presented, and a preliminary analysis of the hoard contents and its dating are provided. Based on analogies, primarily from hoard complexes found on the territory of Rus’, it is concluded that the date of the Isady hoard concealment falls within the late 11th–the first half of the 12th century. A preliminary analysis of technological and stylistic devices testifies to the uniqueness of the Isady hoard among synchronous finds, which is proved by a wide variety of objects representing samples of almost all known techniques and styles of the time of its concealment.

AbstractThe main vectors of the US foreign policy strategy regarding the countries of Central Asia (CA) after the collapse of the Soviet Union are analyzed. It is noted that there are three main vectors in the US strategy in Central Asia: geopolitical, economic, and political−ideological, and humanitarian, which in many cases are closely intertwined with each other. Kazakhstan and Uzbekistan are of the main interest to the United States there. The authors draw attention to the fact that the US strategy in this region has an obvious anti-Russian and anti-Chinese orientation, which has intensified during the crisis of 2021‒2022, caused by the refusal of the United States and its allies to meet the legitimate claims of the Russian Federation adequately to ensure its security.

AbstractRecent developments in expert discourse regarding transformations of the welfare state and its future are discussed. The research field embraces international organizations’ visions and national strategic program documents of members of the Wellbeing Economy Governments partnership (New Zealand, Scotland, Iceland, Wales, and Finland), international rankings data, expert discussion papers, and research literature. The wellbeing economy model—the key focus in this discussion—is part of the sustainable development framework, and its advocates and supporters seek to contribute to the mainstream discourse on development. These models are now facing severe systemic limitations, due to emerging challenges in the context of resource scarcity and growing international and political tensions. Promoting universal models appears to be an unsustainable challenge; in an international environment of “unsustainable development,” a reference framework for development relies on a diversity of approaches to progress in wellbeing and on principles encompassing a dialogue culture and on responsible commitment.

AbstractThe author examines the role of the European Social Dialogue (ESD) in decision-making on social policy and labor relations at supranational level in the EU. The author looks into the history and distinctive features of the ESD, its formats, procedures, and legal framework. Based on a review of the institutionalization of social dialogue at the national level in the EU-27, the author draws two conclusions. The first is that the development of social dialogue is uneven across the Union because of the particularities of the social models of the member states and their political and socioeconomic development. The second is that, despite national differences, the coverage of workers by collective agreements in the EU as a whole and the entrenchment of social dialogue at the supranational level make it an integral and distinctive feature of the European social model. An analysis of the evolution of the ESD suggests that there has been a continual move towards a more autonomous status for the social partners. However, because of the 2008–2010 crisis, the ESD’s role has significantly weakened. “A New Start for Social Dialogue” announced by the Juncker’s Commission and several further initiatives are largely declarative. The Court of Justice’s 2021 decision limiting the scope for implementing autonomous agreements at the communitarian level could have a negative impact on the further development of the ESD. Finally, the author positively assesses the possible role of the ESD in overcoming the social consequences of internal and external challenges and the negative effects of transformation of the labor markets.

AbstractThe growth in the production of synthetic polymers is accompanied by an increase in the amount of polymer waste, which adversely affects the environment. The situation with plastic waste with an extremely short service life (single-use packaging and containers) requires special attention. Used disposable plastic is difficult to recycle, litters coastal areas, and enters the seas and oceans from there, causing serious damage to marine life. Ways to minimize waste from disposable plastic, the problems that arise in this case, and ways to solve them are discussed.

AbstractUnder virtual labor migration, or telemigration, in the expert community it is customary to understand remote work or the provision of services that are carried out in a cross-border format. The presence of the word migration in this term logically prompts us to consider the designated process in a migration context. From the standpoint of the concept of migration transition, the spread of virtual migration can be interpreted as a new link in the chain of mobility transformations generated by multifaceted digital transformations. With this kind of migration, a person crosses only virtual borders of states and, without leaving the country of residence, actually works outside it and performs the tasks of a foreign customer in a remote electronic mode. The short duration and rapid turnover of most jobs in cyberspace makes this process extremely circulatory, uncharacteristic of traditional labor relations. So far, this employment model has been limited in scope, but it is rapidly developing, having gained great momentum in the context of the COVID-19 pandemic, and may become significant in the future. While paying dividends to workers and employers interacting in global digitalized labor markets, virtual migration simultaneously exacerbates chronic imbalances and generates new sources of social tension. They are connected, among other things, with the global asymmetry of socioeconomic and digital development, the emergence of new factors and areas of competition for workers in the labor market, and insufficient social protection of the workers. Optimization of the development of virtual migration could be facilitated by comprehensive regulatory measures at the level of international organizations, states, and companies.